Cas no 2229544-50-5 ((1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol)

• Product Name: (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol
• CAS No: 2229544-50-5
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6500133
• PubChem ID: 165609317
• Update Time: 2025-05-21

(1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol
• (1-{[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]methyl}cyclopropyl)methanol
• 2229544-50-5
• EN300-1752248

• Inchi： 1S/C11H18N2O2S/c1-13(2)10-12-9(15-3)8(16-10)6-11(7-14)4-5-11/h14H,4-7H2,1-3H3
• InChI Key： NHAIBJDMYNINKI-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1CC1(CO)CC1)OC

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.8Ų

Additional information on (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol

Introduction to (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol (CAS No. 2229544-50-5)

(1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol, with the CAS number 2229544-50-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a thiazole moiety, and a methanol functional group. These structural elements contribute to its potential biological activities and pharmacological properties.

The thiazole ring is a key structural component of (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in this compound suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation in drug discovery and development.

The cyclopropyl ring is another significant structural feature of (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol. Cyclopropyl-containing compounds have been shown to possess unique pharmacological properties due to their strained ring structure. This strain can influence the compound's reactivity and binding affinity to biological targets. Recent studies have highlighted the potential of cyclopropyl derivatives in various therapeutic areas, including antiviral and anti-inflammatory applications.

The methanol functional group in (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol adds another layer of complexity to its chemical profile. Methanol groups can participate in hydrogen bonding and other intermolecular interactions, which can enhance the compound's solubility and bioavailability. These properties are crucial for optimizing the compound's pharmacokinetic behavior and ensuring its effective delivery to target sites within the body.

Recent research has focused on the potential therapeutic applications of (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol. Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This makes it a valuable candidate for developing new antibiotics to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol has also demonstrated promising antifungal activity. Fungal infections are a significant health concern, particularly in immunocompromised individuals. The ability of this compound to inhibit fungal growth could lead to the development of new antifungal agents with improved efficacy and reduced side effects.

The anticancer potential of (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol has also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells through multiple mechanisms, including disruption of cell cycle progression and inhibition of angiogenesis. These findings suggest that it may have therapeutic potential in treating various types of cancer.

To further understand the biological activities and mechanisms of action of (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol, ongoing studies are being conducted using advanced techniques such as molecular docking, cell-based assays, and animal models. These studies aim to elucidate the specific targets and pathways involved in the compound's biological effects.

In conclusion, (1-{2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylmethyl}cyclopropyl)methanol (CAS No. 2229544-50-5) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential applications in antimicrobial, antifungal, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Continued investigation into this compound's properties and mechanisms of action will likely lead to new therapeutic strategies for addressing unmet medical needs.